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Compound of Interest

Compound Name: Glutaric anhydride-d6

Cat. No.: B12394319

Essential Safety and Handling Guide for Glutaric
Anhydride-d6

This guide provides immediate, essential safety and logistical information for handling Glutaric
anhydride-d6. The following procedures are based on the safety data for Glutaric Anhydride,
as the deuterated form is expected to have nearly identical chemical hazards.

Hazard Summary

Glutaric anhydride-d6 is a moisture-sensitive solid that poses several health risks. It is
harmful if swallowed or if it comes into contact with the skin.[1][2] It can cause serious eye
damage, as well as skin and respiratory tract irritation.[1][3] Therefore, strict adherence to
safety protocols is essential to minimize exposure and ensure a safe laboratory environment.

Physicochemical and Toxicological Data

The following table summarizes key quantitative data for Glutaric Anhydride.
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Property Value

Appearance White to light yellow crystalline powder
Melting Point 46 - 57 °C/ 114.8 - 134.6 °F[4][5]
Boiling Point 290 °C / 554 °F[5]

Flash Point 173 °C/ 343.4 °F[1][4][5]

Autoignition Temperature

320 °C / 608 °F[1][4]

Oral LD50 (Rat)

540 mg/kg[1][6]

Dermal LD50 (Rabbit)

1780 mg/kg[1]

Vapor Pressure

0.05 hPa @ 50 °C[4][5]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is the first line of defense against the hazards associated with

Glutaric anhydride-d6.

PPE Category

Specifications and Requirements

Eye & Face Protection

Wear tight-sealing safety goggles or chemical
safety goggles that conform to OSHA's 29 CFR
1910.133 or European Standard EN166.[1][4] A
face shield may be required for splash-prone

operations.

Skin Protection

Wear appropriate protective gloves (e.g., nitrile
rubber) and clothing to prevent skin exposure.[1]
[4] A lab coat is mandatory. Launder work

clothes separately from personal clothing.[3]

Respiratory Protection

Always handle in a well-ventilated area or a
chemical fume hood to minimize dust generation
and accumulation.[1] If exposure limits may be
exceeded, use a NIOSH/MSHA or European
Standard EN 149 approved respirator.[1][4]
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Operational Protocols
Safe Handling Protocol

Adherence to a strict handling protocol is critical. The substance is moisture-sensitive and
should be handled under an inert atmosphere (e.g., nitrogen) where possible.[2][4]

Methodology:

o Preparation: Ensure an eyewash station and safety shower are readily accessible.[1][4] The
designated handling area, typically a chemical fume hood, must be clean and uncluttered.

Personal Protective Equipment: Don all required PPE before handling the container.

Dispensing: Keep the container tightly sealed when not in use.[1][3] Avoid any actions that
generate dust.[1] Use dry, clean utensils for transfers.

Post-Handling: Wash hands and any exposed skin thoroughly with soap and water after
handling is complete.[1][3] Decontaminate all equipment used.[3] Do not eat, drink, or smoke
in the work area.[2][3]

Spill Management Protocol

Immediate and appropriate response to a spill is crucial to prevent exposure and
contamination.

Methodology for Minor Spills:
Restrict Access: Cordon off the spill area.
Ventilate: Ensure the area is well-ventilated.

Cleanup: Wearing full PPE, use dry cleanup procedures.[3] Gently sweep or vacuum up the
spilled material, avoiding dust generation.[1][3] Use an explosion-proof vacuum if available.

[3]

Containment: Place the spilled material into a clean, dry, properly labeled, and sealable
container for disposal.[3]
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» Decontamination: Clean the spill area thoroughly.
Methodology for Major Spills:
o Evacuate: Immediately clear the area of all personnel and move upwind.[3]

 Alert: Notify emergency services and the institutional safety office, providing the location and
nature of the hazard.[3]

o Control: Only trained personnel with appropriate protective equipment, including dust
respirators, should attempt to control the spill.[3]

o Environmental Protection: Prevent the spillage from entering drains, sewers, or water
courses.[3]

Waste Disposal Plan

Glutaric anhydride-d6 waste is classified as hazardous and must be disposed of accordingly.
Methodology:

e Segregation: Collect all waste material, including contaminated PPE and cleaning materials,
in a designated, labeled, and sealed hazardous waste container.

o Labeling: Clearly label the waste container with "Hazardous Waste" and the chemical name
"Glutaric anhydride-d6".

o Storage: Store the waste container in a cool, dry, and well-ventilated area, away from
incompatible materials.[3]

» Disposal: Dispose of the contents and container through an authorized hazardous waste
collection point, in accordance with all local, state, and federal regulations.[2][3][7]

Visual Workflow for Safe Handling

The following diagram illustrates the logical workflow for safely handling Glutaric anhydride-
d6 from receipt to disposal.
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Caption: Workflow for handling Glutaric anhydride-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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